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Compound of Interest

Compound Name: 8-Nitro-cGMP

Cat. No.: B605025 Get Quote

This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for the handling of 8-Nitro-cGMP. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Compound Overview: 8-Nitroguanosine 3',5'-cyclic monophosphate (8-Nitro-cGMP) is a

flammable solid that requires careful handling to avoid exposure and ensure safety.[1] It is a

signaling molecule involved in various biological processes, including the regulation of

autophagy.[2][3][4][5] Due to its hazardous nature, adherence to the following safety measures

is mandatory.

Personal Protective Equipment (PPE)
Appropriate PPE is critical to minimize exposure risk when handling 8-Nitro-cGMP. The

following table summarizes the required equipment.
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PPE Category Item
Specifications and
Recommendations

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Change gloves

immediately if contaminated.

Eye and Face Protection
Safety goggles and/or face

shield

Chemical splash goggles are

required. A face shield should

be worn over goggles when

there is a risk of splashing or

when handling larger

quantities.[1]

Body Protection
Flame retardant antistatic

protective clothing

A flame-retardant lab coat

should be worn and fully

buttoned to provide a barrier

against accidental contact and

ignition sources.[1]

Respiratory Protection Respirator (if necessary)

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood, to

prevent inhalation of dust.[1] If

engineering controls are

insufficient, a NIOSH-approved

respirator may be required.

Handling and Storage Procedures
Safe handling and storage are paramount to preventing accidents and ensuring the integrity of

the compound.

Engineering Controls: All work with solid 8-Nitro-cGMP should be performed in a certified

chemical fume hood to minimize inhalation exposure.[1]
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Ignition Sources: Keep the compound away from heat, sparks, open flames, and hot

surfaces.[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1]

Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] The

recommended storage temperature is typically found on the product label.[1]

Emergency Procedures
In the event of an emergency, follow these procedures:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water.[1]

Eye Contact: Rinse eyes cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[1][7]

Inhalation: Move the individual to fresh air.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting.[6]

Fire: In case of fire, use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[1]

Spills: For small spills, avoid generating dust.[1] Collect the material using a method that

does not create dust (e.g., gently sweeping with a soft brush and dustpan) and place it in a

sealed, labeled container for hazardous waste disposal.

Disposal Plan
Proper disposal of 8-Nitro-cGMP and contaminated materials is crucial to prevent

environmental contamination and adhere to regulations.

Solid Waste: All unused 8-Nitro-cGMP and contaminated disposable items (e.g., gloves,

weigh boats, paper towels) must be collected in a designated, sealed, and clearly labeled

hazardous waste container.
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Disposal Regulations: Dispose of all waste in accordance with federal, state, and local

regulations. Do not let the product enter drains.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 8-Nitro-cGMP in a

laboratory setting.
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Workflow for Handling 8-Nitro-cGMP
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Caption: Safe handling workflow for 8-Nitro-cGMP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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